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Compound of Interest

Compound Name: Moxalactam

Cat. No.: B1674534

Audience: Researchers, scientists, and drug development professionals.

This document provides a detailed protocol for the preparation, storage, and use of
Moxalactam stock solutions for preventing bacterial contamination in cell culture.

Introduction

Moxalactam is a synthetic oxa-p-lactam antibiotic with a broad spectrum of activity against
both Gram-positive and Gram-negative bacteria.[1][2] It functions by inhibiting the synthesis of
the bacterial cell wall, leading to cell lysis and death.[3] Its stability against many p-lactamase
enzymes makes it an effective agent for cell culture applications, where it can prevent or
eliminate bacterial contamination.[4][5] Proper preparation and storage of a sterile,
concentrated stock solution are critical to ensure its efficacy and to avoid introducing
contaminants into sensitive cell cultures.[6][7]

Quantitative Data Summary

The following table summarizes key quantitative data for the preparation of a Moxalactam
(sodium salt) stock solution.
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Parameter Value Notes

Synonyms Latamoxef, LY-127935 [819]

Molecular Weight (Disodium

salt) 564.4 g/mol [9][10]

Form Crystalline solid [9]

Solubility in Water Approx. 50 mg/mL 9]

Solubility in DMSO > 25 mg/mL [9][10]

Powder Storage -20°C Stable for = 4 years.[8][9]

Not recommended for more
Aqueous Stock Storage [9]
than one day.

-20°C for up to 1 month; -80°C
DMSO Stock Storage [1]
for up to 6 months.

Experimental Protocol

This protocol details the steps to prepare a 50 mg/mL sterile stock solution of Moxalactam in
water. All procedures should be performed in a laminar flow hood using aseptic techniques.

3.1. Materials and Equipment

o Moxalactam sodium salt powder

» Sterile, cell culture-grade water or DMSO
o Sterile 15 mL or 50 mL conical tubes

o Calibrated analytical balance

 Sterile spatula

o Vortex mixer

o Sterile 0.22 pum syringe filter
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» Sterile syringes (appropriate size for the volume being prepared)

» Sterile, cryo-safe microcentrifuge tubes (e.g., 1.5 mL) for aliquots

e -20°C and -80°C freezers

3.2. Stock Solution Preparation Workflow
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1. Weigh Moxalactam Powder

'

2. Dissolve in Sterile Water

'

3. Vortex Until Dissolved

'

4. Filter-Sterilize (0.22 pm)

'

5. Dispense Aliquots

'

6. Store at -20°C or -80°C

Click to download full resolution via product page

Caption: Workflow for preparing a sterile Moxalactam stock solution.

3.3. Step-by-Step Methodology
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Calculate Required Amounts:

o Determine the desired final concentration and volume. For this protocol, we will prepare 10
mL of a 50 mg/mL stock solution.

o Mass of Moxalactam: 50 mg/mL * 10 mL = 500 mg.
Weighing:

o In a laminar flow hood, place a sterile 15 mL conical tube on a calibrated balance and tare
the weight.

o Using a sterile spatula, aseptically weigh 500 mg of Moxalactam sodium salt powder
directly into the conical tube.

Dissolving:

o Aseptically add 10 mL of sterile, cell culture-grade water to the conical tube containing the
Moxalactam powder.

o Cap the tube securely and vortex thoroughly until the powder is completely dissolved. The
solution should be clear.

Sterilization:

o

Draw the Moxalactam solution into a sterile syringe.
o Attach a sterile 0.22 um syringe filter to the tip of the syringe.

o Dispense the solution through the filter into a new sterile 15 mL conical tube. This step
removes any potential bacterial contaminants.

o Note: If using DMSO as the solvent, filter sterilization may not be required if all
components and techniques are sterile.

Aliquoting and Storage:
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o To avoid repeated freeze-thaw cycles, which can degrade the antibiotic, dispense the
sterile stock solution into smaller, single-use aliquots (e.g., 100 uL) in sterile
microcentrifuge tubes.[11][12]

o Label the aliquots clearly with the name ("Moxalactam™), concentration (50 mg/mL), and
preparation date.

o Store the aliquots at -80°C for long-term stability (up to 6 months) or at -20°C for shorter-
term use (up to 1 month).[1]

Application in Cell Culture

4.1. Determining Working Concentration

The optimal working concentration of Moxalactam can vary depending on the cell line and the
potential contaminants. It is crucial to perform a dose-response experiment to determine the
highest concentration that is not toxic to the cells.[7] Minimum inhibitory concentration (MIC)

data suggests that concentrations as low as 0.125 pg/mL can be effective against sensitive
bacterial strains like E. coli.[13]

4.2. Diluting the Stock Solution

To use Moxalactam in your cell culture medium, dilute the frozen stock solution to the desired
final working concentration.

o Example: To prepare 100 mL of culture medium with a final Moxalactam concentration of 50
pg/mL from a 50 mg/mL stock:

o Use the dilution formula: C1V1 = C2V2

C1 (Stock Concentration) = 50 mg/mL = 50,000 pg/mL

V1 (Volume of Stock) = ?

C2 (Final Concentration) = 50 pg/mL

V2 (Final Volume) = 100 mL
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Calculate V1:

[e]

= V1=(C2*V2)/Cl

= V1 = (50 pg/mL * 100 mL) / 50,000 pg/mL = 0.1 mL = 100 pL

[e]

Thaw one aliquot of the Moxalactam stock solution.

[e]

Aseptically add 100 pL of the 50 mg/mL stock to 100 mL of your complete cell culture
medium.

[e]

Mix gently before adding to your cells.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science Phone: (601) 213-4426
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